5-(3-methylbutyl)-1H-pyrazole-3-carboxylic Acid Ethyl Ester
Cat. No. B1398866
M. Wt: 210.27 g/mol
InChI Key: ZDXLJRRATPHRIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07893098B2
Procedure details
Freshly prepared aq. NaOH (10 M in H2O, 80.85 mmol) was added to a stirring, room temperature solution of 47 (3.40 g, 16.17 mmol) in MeOH (40.4 mL, 0.4 M) under N2. The reaction was then heated to reflux until the reaction was judged complete by HPLC (6 min): The reaction was concentrated and then dissolved in 14 mL H2O. 10% aq. HCl was added dropwise until the pH=2. The white solid that precipitated from the reaction was filtered off and washed with cold H2O. The solid was dried under vacuum overnight to obtain 2.8753 g (97.6%) of 48. (Note: An undesired impurity has a retention time of 9.522 min by HPLC). 1H (CDCl3, 400 MHz): δ 6.61 (1H, s), 2.70 (2H, t, J=7.8 Hz), 1.63-1.51 (3H, m), 0.94 (6H, d, J=6.3 Hz) ppm. 13C (CDCl3, 100 MHz): δ 164.35, 149.48, 143.00, 107.34, 39.35, 28.71, 24.69, 22.65 ppm. DEPT (CDCl3, 100 MHz): CH3 carbons: 22.65; CH2 carbons: 39.35, 24.69; CH carbons: 107.34, 28.71 ppm. HPLC: 9.522 min.
Identifiers
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REACTION_CXSMILES
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[OH-].[Na+].C([O:5][C:6]([C:8]1[CH:12]=[C:11]([CH2:13][CH2:14][CH:15]([CH3:17])[CH3:16])[NH:10][N:9]=1)=[O:7])C>CO>[CH3:16][CH:15]([CH3:17])[CH2:14][CH2:13][C:11]1[NH:10][N:9]=[C:8]([C:6]([OH:7])=[O:5])[CH:12]=1 |f:0.1|
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Inputs
Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction was then heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux until the reaction
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CUSTOM
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Type
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CUSTOM
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Details
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was judged complete by HPLC (6 min)
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Duration
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6 min
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction was concentrated
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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dissolved in 14 mL H2O
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ADDITION
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Type
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ADDITION
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Details
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10% aq. HCl was added dropwise until the pH=2
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CUSTOM
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Type
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CUSTOM
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Details
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The white solid that precipitated from the reaction
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FILTRATION
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Type
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FILTRATION
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Details
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was filtered off
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WASH
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Type
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WASH
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Details
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washed with cold H2O
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CUSTOM
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Type
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CUSTOM
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Details
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The solid was dried under vacuum overnight
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Duration
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8 (± 8) h
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(CCC1=CC(=NN1)C(=O)O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.8753 g | |
| YIELD: PERCENTYIELD | 97.6% | |
| YIELD: CALCULATEDPERCENTYIELD | 97.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
